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Compound Name:
methylbenzoic acid

Cat. No. B063238

Introduction: A Bifunctional Building Block for
Advanced Organic Synthesis

In the landscape of organic synthesis, the strategic selection of building blocks is paramount to
the efficient construction of complex molecular architectures. 3-Methoxycarbonyl-5-
methylbenzoic acid emerges as a highly valuable, yet underutilized, scaffold for chemists
engaged in medicinal chemistry, drug development, and materials science. Its unique
trifunctional nature, possessing a sterically accessible carboxylic acid, a less reactive methyl
ester, and a methyl group amenable to further functionalization, offers a powerful platform for
regioselective chemical transformations. This guide provides an in-depth exploration of the
synthesis, properties, and strategic applications of 3-Methoxycarbonyl-5-methylbenzoic
acid, complete with detailed experimental protocols to empower researchers in their synthetic
endeavors.

The key to the synthetic utility of 3-Methoxycarbonyl-5-methylbenzoic acid lies in the
differential reactivity of its two carboxyl functionalities. The free carboxylic acid serves as a
primary handle for a wide array of transformations, including amide bond formation,
esterification, and conversion to an acyl halide. The methyl ester, being more stable under
many reaction conditions, acts as a protecting group for the second carboxylic acid, allowing
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for sequential and controlled modifications of the molecule. This inherent orthogonality is the
cornerstone of its application as a versatile building block.

Physicochemical and Spectroscopic Profile

A comprehensive understanding of the physical and chemical properties of a building block is
essential for its effective application in synthesis. The following table summarizes key data for
3-Methoxycarbonyl-5-methylbenzoic acid.

Property Value

CAS Number 167299-68-5
Molecular Formula C10H1004

Molecular Weight 194.19 g/mol
Appearance White to off-white solid
Melting Point 168-172 °C

- Soluble in methanol, ethanol, DMSO, and hot
Solubility .
water

Synthetic Pathways and Key Transformations

The strategic application of 3-Methoxycarbonyl-5-methylbenzoic acid begins with its efficient
synthesis and subsequent selective functionalization. This section details a robust synthetic
protocol for its preparation and outlines key transformations that leverage its bifunctional
nature.

Synthesis of 3-Methoxycarbonyl-5-methylbenzoic Acid

The most direct route to 3-Methoxycarbonyl-5-methylbenzoic acid involves the selective
mono-esterification of 5-methylisophthalic acid.[1] This can be achieved by carefully controlling
the reaction conditions to favor the formation of the monomethyl ester over the diester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 5-Methylisophthalic acid | C9H804 | CID 68137 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [The Strategic Utility of 3-Methoxycarbonyl-5-
methylbenzoic Acid in Complex Molecule Synthesis]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b063238#using-3-methoxycarbonyl-5-
methylbenzoic-acid-as-a-building-block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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